Cas no 1019127-96-8 ({1-4-(methylsulfanyl)phenylethyl}(propyl)amine)

• Product Name: {1-4-(methylsulfanyl)phenylethyl}(propyl)amine
• CAS No: 1019127-96-8
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5205132
• PubChem ID: 43186518
• Update Time: 2026-03-06

{1-4-(methylsulfanyl)phenylethyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-methyl-4-(methylthio)-N-propyl-
• {1-4-(methylsulfanyl)phenylethyl}(propyl)amine

• Inchi： 1S/C12H19NS/c1-4-9-13-10(2)11-5-7-12(14-3)8-6-11/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： BCWAYBNJNLLNSC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(SC)=CC=1)(C)NCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on {1-4-(methylsulfanyl)phenylethyl}(propyl)amine

Chemical Profile of CAS No. 1019127-96-8 and {1-4-(methylsulfanyl)phenylethyl}(propyl)amine

The compound with CAS No. 1019127-96-8 and the product name {1-4-(methylsulfanyl)phenylethyl}(propyl)amine represents a fascinating subject of study in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a methylsulfanyl group at the para position of the phenyl ring and the combination of an ethylamine moiety with a propyl chain contribute to its distinct chemical properties, making it a candidate for further exploration in synthetic and biological studies.

In recent years, there has been growing interest in the development of novel amine derivatives as pharmacological agents. The structural motif of {1-4-(methylsulfanyl)phenylethyl}(propyl)amine aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and metabolic stability. Specifically, the methylsulfanyl group can serve as a hydrogen bond acceptor, while the propyl chain provides a hydrophobic anchor, optimizing interactions within biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in modulating neurological pathways. Research has indicated that certain amine derivatives exhibit significant activity in preclinical models related to central nervous system (CNS) disorders. The specific arrangement of functional groups in {1-4-(methylsulfanyl)phenylethyl}(propyl)amine suggests that it may interact with neurotransmitter systems, offering a promising avenue for the development of therapeutics targeting conditions such as depression, anxiety, and neurodegenerative diseases. The compound’s ability to cross the blood-brain barrier is also a critical factor, as many CNS drugs require this property for efficacy.

The synthesis of {1-4-(methylsulfanyl)phenylethyl}(propyl)amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the phenyl ring via palladium-catalyzed cross-coupling reactions, followed by nucleophilic substitution to introduce the methylsulfanyl group. Subsequent functionalization with propylamine completes the structure. Advanced techniques such as flow chemistry have been employed to optimize reaction conditions, improving yield and scalability while minimizing waste.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of {1-4-(methylsulfanyl)phenylethyl}(propyl)amine to potential targets. These simulations have revealed that the compound adopts an orientation favorable for interactions with key amino acid residues in protein binding pockets. This insight has guided medicinal chemists in designing analogs with enhanced potency and selectivity. Additionally, quantum mechanical calculations have provided valuable data on electronic properties, which are crucial for predicting metabolic stability and pharmacokinetic behavior.

The pharmacokinetic profile of CAS No. 1019127-96-8, represented by its derivative {1-4-(methylsulfanyl)phenylethyl}(propyl)amine, is another area of active investigation. In vitro studies have demonstrated favorable solubility and bioavailability parameters, suggesting that it may exhibit good oral absorption and distribution throughout biological tissues. Furthermore, preliminary data indicate that the compound undergoes moderate metabolism via cytochrome P450 enzymes, a characteristic that could influence its half-life and dosing regimen.

Environmental considerations also play a role in evaluating new chemical entities like this one. The biodegradability and ecotoxicity of {1-4-(methylsulfanyl)phenylethyl}(propyl)amine have been assessed using standardized protocols, ensuring that its environmental footprint is minimal upon release into ecosystems. These assessments are part of a broader effort within pharmaceutical research to develop sustainable chemistries that align with green chemistry principles.

The future directions for research on this compound are multifaceted. Further preclinical studies are needed to validate its therapeutic potential in animal models before human trials can commence. Concurrently, synthetic chemists are exploring novel derivatives by modifying substituents such as the methylsulfanyl group or introducing additional functional moieties to enhance activity against specific disease targets. Collaborative efforts between academia and industry are expected to accelerate these endeavors.

In conclusion,CAS No. 1019127-96-8 and its corresponding product name {1-4-(methylsulfanyl)phenylethyl}(propyl)amine exemplify how structural innovation can lead to promising candidates for drug discovery. The combination of traditional synthetic methodologies with cutting-edge computational tools has provided deep insights into its potential applications in medicine. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs across various therapeutic areas.